Cas no 96403-63-3 (1,3-Propanediol,2-methyl-2-[(3-phenanthrenylmethyl)amino]-, hydrochloride (1:1))

• Product Name: 1,3-Propanediol,2-methyl-2-[(3-phenanthrenylmethyl)amino]-, hydrochloride (1:1)
• CAS No: 96403-63-3
• MF: C₁₉H₂₂ClNO₂
• MW: 331.83648443222
• CID: 807699
• PubChem ID: 150415
• Update Time: 2025-04-19

1,3-Propanediol,2-methyl-2-[(3-phenanthrenylmethyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-[(3-phenanthrenylmethyl)amino]-, hydrochloride (1:1)
• 1,3-Propanediol, 2-methyl-2-((3-phenanthrenylmethyl)amino)-, hydrochlo ride
• 2-methyl-2-(phenanthren-3-ylmethylamino)propane-1,3-diol,hydrochloride
• 2-Methyl-2-((3-phenanthrenylmethyl)amino)-1,3-propanediol hydrochloride
• 96403-63-3
• DTXSID30242234
• 1,3-Propanediol, 2-methyl-2-((3-phenanthrenylmethyl)amino)-, hydrochloride
• CHEMBL542631
• SCHEMBL10547397

• Inchi： 1S/C19H21NO2.ClH/c1-19(12-21,13-22)20-11-14-6-7-16-9-8-15-4-2-3-5-17(15)18(16)10-14;/h2-10,20-22H,11-13H2,1H3;1H
• InChI Key： MDVSICKXFDJROM-UHFFFAOYSA-N
• SMILES： Cl.OCC(C)(CO)NCC1C=CC2C=CC3C=CC=CC=3C=2C=1

Computed Properties

• Exact Mass: 331.134
• Monoisotopic Mass: 331.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Boiling Point: 543.9°Cat760mmHg
• Flash Point: 187.8°C
• PSA: 52.49000
• LogP: 4.01880